Cas no 440330-33-6 (N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-33-6
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 6041126
• PubChem ID: 23934949
• Update Time: 2023-12-13

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• Benzamide, N-[2-(dimethylamino)ethyl]-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
• F0916-6744
• N-(2-(dimethylamino)ethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
• 440330-33-6
• N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
• AKOS032456115
• Oprea1_260249

• Inchi： 1S/C19H21N5O2/c1-23(2)12-11-20-18(25)15-9-7-14(8-10-15)13-24-19(26)16-5-3-4-6-17(16)21-22-24/h3-10H,11-13H2,1-2H3,(H,20,25)
• InChI Key： YRYOSZCAXFADFN-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 14.59±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines